Cas no 1803775-56-5 (5-Fluoro-4-hydroxypyridine-2-methanol)

• Product Name: 5-Fluoro-4-hydroxypyridine-2-methanol
• CAS No: 1803775-56-5
• MF: C₆H₆FNO₂
• MW: 143.115745067596
• CID: 4905190
• Update Time: 2025-07-19

5-Fluoro-4-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-hydroxypyridine-2-methanol

• Inchi： 1S/C6H6FNO2/c7-5-2-8-4(3-9)1-6(5)10/h1-2,9H,3H2,(H,8,10)
• InChI Key： MOGXPYAUFFALTQ-UHFFFAOYSA-N
• SMILES： FC1=CNC(CO)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3

Additional information on 5-Fluoro-4-hydroxypyridine-2-methanol

Introduction to 5-Fluoro-4-hydroxypyridine-2-methanol (CAS No. 1803775-56-5)

5-Fluoro-4-hydroxypyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1803775-56-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyridine family, featuring both a hydroxyl group and a fluoro substituent, which contribute to its unique chemical properties and biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic compounds.

The structural configuration of 5-Fluoro-4-hydroxypyridine-2-methanol encompasses a six-membered aromatic ring with nitrogen at one position, which is characteristic of pyridine derivatives. The fluorine atom at the 5-position and the hydroxyl group at the 4-position introduce polarity and reactivity to the molecule, enhancing its potential for further chemical modifications. Additionally, the methanol group at the 2-position provides a site for esterification or other derivatization reactions, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The fluorine atom can significantly influence the electronic properties of the molecule, affecting its binding affinity to biological targets. This has led to extensive research into fluorinated pyridines as key motifs in drug design, particularly in the development of kinase inhibitors, antiviral agents, and anticancer drugs.

5-Fluoro-4-hydroxypyridine-2-methanol has emerged as a crucial intermediate in several high-profile drug development projects. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, fluoropyridines have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers. The hydroxyl and methanol groups provide opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the role of 5-Fluoro-4-hydroxypyridine-2-methanol in the development of novel antiviral agents. The fluoro substituent enhances the molecule's ability to interact with viral enzymes, thereby inhibiting replication or entry into host cells. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which is critical for achieving high binding affinity in drug design. These characteristics make it an attractive candidate for further exploration in antiviral drug discovery.

The pharmaceutical industry has also explored 5-Fluoro-4-hydroxypyridine-2-methanol as a building block for central nervous system (CNS) drugs. The ability of fluorinated pyridines to cross the blood-brain barrier efficiently has been exploited in developing treatments for neurological disorders. Researchers have synthesized derivatives of this compound that exhibit potential as neuroprotective agents or as modulators of neurotransmitter systems.

Synthetic methodologies for 5-Fluoro-4-hydroxypyridine-2-methanol have been refined over time, with recent advances focusing on greener and more efficient synthetic routes. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more streamlined syntheses, reducing waste and improving yields. These innovations align with global efforts to promote sustainable chemistry practices.

The biological activity of 5-Fluoro-4-hydroxypyridine-2-methanol has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits a range of pharmacological effects depending on its derivatives. For example, certain analogs have demonstrated anti-inflammatory properties by modulating cytokine production pathways. Others have shown promise as antimicrobial agents by interfering with bacterial cell wall synthesis.

In conclusion, 5-Fluoro-4-hydroxypyridine-2-methanol (CAS No. 1803775-56-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.